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Compound of Interest

4-Cyanophenylhydrazine
Compound Name:
Hydrochloride

Cat. No.: B143474

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the hazards associated with 4-
Cyanophenylhydrazine Hydrochloride (CAS No: 2863-98-1), a compound frequently used in
organic synthesis, particularly in the pharmaceutical, agrochemical, and dyestuff industries.[1]
Understanding its toxicological profile, physical and chemical properties, and proper handling
procedures is critical for ensuring laboratory safety and mitigating potential risks.

Hazard Identification and Classification

4-Cyanophenylhydrazine Hydrochloride is classified as a hazardous chemical under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3] The
primary hazards are related to its acute toxicity upon ingestion, dermal contact, or inhalation, as
well as its potential to cause significant skin and eye irritation.[4][5][6][7]

The signal word for this chemical is "Warning".[2][4] Metabolism of the compound may release
cyanide, which can lead to symptoms such as headache, dizziness, weakness, collapse,
unconsciousness, and potentially death.[2]

Table 1: GHS Hazard Classification for 4-Cyanophenylhydrazine Hydrochloride
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Hazard Class Category Hazard Statement Source
o H302: Harmful if
Acute Toxicity, Oral Category 4 [41161[7]
swallowed
. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [4161[7]
contact with skin
Acute Toxicity, H332: Harmful if
: Category 4 : [41[6][7]
Inhalation inhaled
Skin H315: Causes skin
: i Category 2 N [41[6][7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 / 2A S [4161[7]
Damage/Eye lrritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 [4161[7]

Exposure)

respiratory irritation

Toxicological Profile

The toxicological properties of 4-Cyanophenylhydrazine Hydrochloride have not been fully

investigated.[2] However, available data from safety data sheets indicate several key health

hazards.

Table 2: Summary of Acute Toxicity Data

Exposure Route GHS Category Description Source
Oral Category 4 Harmful if swallowed. [31[5]
Harmful in contact
Dermal Category 4 ) ] [31[5]
with skin.
_ Harmful if inhaled
Inhalation Category 4 [21[31[5]

(dusts and mists).

Table 3: Other Toxicological Endpoints
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Endpoint Finding Source
Skin Sensitization No information available. [2]
Respiratory Sensitization No data available. [8]
No information available.
o Some hydrazine derivatives
Germ Cell Mutagenicity [2]
have been found to be
mutagenic.[9][10]
Not listed as a carcinogen by
IARC, NTP, ACGIH, or OSHA.
Carcinogenicity However, some hydrazine [21[7]

derivatives are known animal
carcinogens.[2][10][11][12][13]

Reproductive Toxicity

No information available.

[2]

Developmental Effects

No information available.

[2]

Teratogenicity

No information available.

[2]

Specific Target Organ Toxicity
(Repeated Exposure)

None known.

[2]

Aspiration Hazard

No information available.

[2]

Physical and Chemical Properties

4-Cyanophenylhydrazine Hydrochloride is typically a light orange or pale orange to brown
powder solid with no odor.[1][2][14] It is soluble in water and methanol.[2][15]

Table 4: Physical and Chemical Properties
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Property Value Source
Molecular Formula C7H7Ns - HCI [2]
Molecular Weight 169.61 g/mol [4][16]
Appearance Light orange / Palle orange to (2I[4]
brown powder solid
Odor Odorless [2][14]
Melting Point 241-244 °C (dec.) or 249 °C [15][16][17]
Boiling Point No information available [2][14]
Flash Point >110°C/>230°F [2][14]
Solubility Soluble in water and methanol [2][15]
pH No information available [2][14]
Vapor Pressure No information available [2][14]
Autoignition Temperature No data available [14]

Safe Handling, Storage, and First Aid

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

This includes using appropriate personal protective equipment (PPE), ensuring adequate

ventilation, and following established first aid protocols in case of exposure.
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First Aid Measures

Routes of Exposure Associated Hazard Rinse mouth.

Drink plenty of water.
P Call a POISON CENTER or doctor.

Ingestion P-| Harmful if Swallowed

Rinse cautiously with water
for several minutes.

Eye Contact b>| Serious Eye lrritation P~ Remove contact lenses.

Get medical attention.

. Skin Irritation Wash with plenty of soap and water
Skin Contact ' .
o Harmful on Contact for at least 15 minutes.
Get medical attention.

> Respiratory Irritation,

Harmful if Inhaled o Move to freSh a}ir. o
If not breathing, give artificial respiration.

Get medical attention.

Inhalation

Click to download full resolution via product page

Caption: Hazard Identification and First Aid Workflow.
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Handling 4-Cyanophenylhydrazine HCI

Handling Procedures L
|
Do not get in eyes, on skin, or on clothing Ensure adequate ventilation [
Personal Protective Equipment (PPE)
A\ Y Y Y
. " Use respiratory protection Wear eyelface protection
Avoid ingestion and inhalation \ (if dust is formed or ventilation is inadequate) (safety showers and eyewash stations nearby) \Wear protective gloves Wear protective clothing

Avoid dust formation

Do not eat, drink, or smoke when using

Wash hands thoroughly after handling

Storage C 'onditions

Keep containers tightly closed

Store in a dry, cool, and well-ventilated place

:

Store away from incompatible materials
(e.g.. Strong oxidizing agents)

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow.
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Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to prevent environmental
contamination and personnel exposure.

» Personal Precautions: Ensure adequate ventilation and wear the required personal
protective equipment (PPE), including respiratory protection, gloves, and eye protection.[2]
[8] Avoid dust formation.[2][8]

e Environmental Precautions: Prevent the substance from entering drains or the environment.

[2][8]

o Containment and Cleanup: Sweep or shovel the spilled material into suitable, closed
containers for disposal.[2][8] Do not create dust.

Accidental Release Occurs

Personal Precautions

Wear full PPE: D) - vrer e B : v
- Gloves
- Goggles/Face shield Ensure adequate ventilation Avoid dust formation Environmental Precautions
- Protective clothing
- Respiratory protection

Do not let product enter drains.
Should not be released into the environment.

Containment & Cleanup

. . . : Dispose of contents/container
Sweep up and shovelj Place in suitable, closed containers for dlsposaq P

to an approved waste disposal plant

Click to download full resolution via product page
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Caption: Accidental Release Measures Workflow.

Stability and Reactivity

o Reactivity: The substance is not known to be reactive under normal conditions.[14]

o Chemical Stability: It is stable under normal ambient and anticipated storage and handling
conditions of temperature and pressure.[8][14]

» Conditions to Avoid: Incompatible products, excess heat, and the formation of dust should be
avoided.[8][14]

e Incompatible Materials: It is incompatible with strong oxidizing agents.[2][8][14]

e Hazardous Decomposition Products: Under fire conditions, it may decompose to produce
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO:z), and hydrogen chloride
gas.[2][8]

Experimental Protocols

Detailed experimental protocols for the specific toxicological studies cited in safety data sheets
are not publicly available in the search results. The hazard classifications are typically based on
data submitted to regulatory bodies like ECHA or derived from QSAR modeling.[7] However, a
general synthesis protocol is available.

Synthesis of 4-Cyanophenylhydrazine Hydrochloride from 4-Aminobenzonitrile

A common method for synthesizing 4-Cyanophenylhydrazine Hydrochloride involves a
diazotization reaction of 4-aminobenzonitrile followed by reduction.[15]

» Diazotization: A suspension of 4-aminobenzonitrile in concentrated hydrochloric acid is
cooled to between -5 and 0 °C.[15] An aqueous solution of sodium nitrite is then added
dropwise while maintaining the low temperature.[15]

e Reduction: A pre-cooled solution of tin(ll) chloride dihydrate in concentrated hydrochloric acid
is added to the diazotized solution, keeping the temperature below 0 °C.[15]
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« |solation: The reaction is stirred, and the resulting white precipitate is collected by filtration.
[15]

 Purification: The collected solid is washed with diethyl ether and can be recrystallized from
agueous ethanol to yield the final product.[15]

Conc. HCI

Diazotization
(-5t0 0 °C)

G-Aminobenzonitrile Sodium Nitrite (aq))

4-Cyanobenzenediazonium Tin(ll) Chloride Dihydrate
Chloride (in situ) in Conc. HCI (< 0 °C)

Precipitate:
4-Cyanophenylhydrazine HCI

Filtration & Washing
(Diethyl Ether)

Purified Product

Click to download full resolution via product page

Caption: Synthesis of 4-Cyanophenylhydrazine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Hazards of 4-
Cyanophenylhydrazine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143474#hazards-associated-with-4-
cyanophenylhydrazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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